![molecular formula C17H21N3 B4772799 1-benzyl-4-(3-pyridinylmethyl)piperazine](/img/structure/B4772799.png)
1-benzyl-4-(3-pyridinylmethyl)piperazine
Overview
Description
1-benzyl-4-(3-pyridinylmethyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. BZP has gained popularity as a recreational drug due to its stimulant effects and is commonly found in party pills. However, BZP has also been studied extensively for its potential therapeutic applications in various fields of scientific research.
Mechanism of Action
The exact mechanism of action of 1-benzyl-4-(3-pyridinylmethyl)piperazine is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. This compound may also act as a partial agonist at serotonin receptors, which may contribute to its stimulant effects.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. This compound has also been found to increase levels of dopamine and serotonin in the brain, which may contribute to its stimulant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-4-(3-pyridinylmethyl)piperazine in lab experiments is that it is relatively easy and inexpensive to synthesize. This compound also has a well-defined mechanism of action, which makes it a useful tool for studying the effects of dopamine and serotonin on the nervous system. However, one limitation of using this compound in lab experiments is that it has a narrow therapeutic window, which means that it can be toxic at high doses.
Future Directions
There are several future directions for research on 1-benzyl-4-(3-pyridinylmethyl)piperazine. One area of research is the potential use of this compound as a treatment for depression and other mood disorders. Another area of research is the use of this compound as a tool for studying the effects of dopamine and serotonin on the nervous system. Finally, there is a need for further research on the safety and toxicity of this compound, particularly at higher doses.
Scientific Research Applications
1-benzyl-4-(3-pyridinylmethyl)piperazine has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and toxicology. This compound has been found to act as a dopamine and serotonin reuptake inhibitor, which may have implications for the treatment of depression and other mood disorders. This compound has also been studied for its potential use as an insecticide and as a tool for studying the effects of stimulants on the nervous system.
properties
IUPAC Name |
1-benzyl-4-(pyridin-3-ylmethyl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3/c1-2-5-16(6-3-1)14-19-9-11-20(12-10-19)15-17-7-4-8-18-13-17/h1-8,13H,9-12,14-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COMSZHWFKRCMMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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